Cas no 18392-55-7 (2-Naphthalenesulfonylchloride, 6-(methylphenylamino)-)
18392-55-7 structure
Product Name:2-Naphthalenesulfonylchloride, 6-(methylphenylamino)-
CAS No:18392-55-7
MF:C17H14ClNO2S
MW:331.816562175751
CID:148726
PubChem ID:167712
Update Time:2025-04-19
2-Naphthalenesulfonylchloride, 6-(methylphenylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenesulfonylchloride, 6-(methylphenylamino)-
- 2,6-mansyl chloride
- 6-(N-methylanilino)naphthalene-2-sulfonyl chloride
- 6-[methyl(phenyl)amino]naphthalene-2-sulfonyl chloride
- Mansyl compounds
- N-Methyl-2-anilino-6-naphthalenesulfonyl chloride
- N-Methyl-2-anilinonaphthalene-6-sulfonyl compounds
- SCHEMBL5666477
- 18392-55-7
- 2-Naphthalenesulfonyl chloride, 6-(methylphenylamino)-
- DTXSID80171520
-
- Inchi: 1S/C17H14ClNO2S/c1-19(15-5-3-2-4-6-15)16-9-7-14-12-17(22(18,20)21)10-8-13(14)11-16/h2-12H,1H3
- InChI Key: AYRDPXRLSSGTRR-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC2=CC(=CC=C2C=1)N(C)C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 331.04352
- Monoisotopic Mass: 331.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.355
- Boiling Point: 502.5°Cat760mmHg
- Flash Point: 257.7°C
- Refractive Index: 1.667
- PSA: 37.38
2-Naphthalenesulfonylchloride, 6-(methylphenylamino)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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